Cas no 2034400-93-4 (3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}propan-1-one)
3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}propan-1-one
- 3-(3-chlorophenyl)-1-(6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)propan-1-one
- F6512-0311
- 2034400-93-4
- AKOS032459161
- 3-(3-chlorophenyl)-1-(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)propan-1-one
- 3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one
-
- Inchi: 1S/C15H16ClN3O/c16-13-3-1-2-12(10-13)4-5-15(20)18-8-9-19-14(11-18)6-7-17-19/h1-3,6-7,10H,4-5,8-9,11H2
- InChI Key: CANYKHZPKHOYOZ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)CCC(N1CC2=CC=NN2CC1)=O
Computed Properties
- Exact Mass: 289.0981898g/mol
- Monoisotopic Mass: 289.0981898g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38.1Ų
3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6512-0311-2μmol |
3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one |
2034400-93-4 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6512-0311-5μmol |
3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one |
2034400-93-4 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6512-0311-10μmol |
3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one |
2034400-93-4 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6512-0311-20μmol |
3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one |
2034400-93-4 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6512-0311-1mg |
3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one |
2034400-93-4 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6512-0311-2mg |
3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one |
2034400-93-4 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6512-0311-3mg |
3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one |
2034400-93-4 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6512-0311-4mg |
3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one |
2034400-93-4 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6512-0311-5mg |
3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one |
2034400-93-4 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6512-0311-10mg |
3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one |
2034400-93-4 | 10mg |
$118.5 | 2023-09-08 |
3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}propan-1-one Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}propan-1-one
Introduction to 3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one (CAS No. 2034400-93-4)
3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities. This compound, identified by the CAS number 2034400-93-4, belongs to a class of molecules known for their involvement in various pharmacological pathways. The presence of multiple nitrogen-containing rings in its structure imparts a high degree of molecular complexity, which is often associated with enhanced binding affinity to biological targets.
The core structure of this compound consists of a 3-chlorophenyl group attached to a propanone moiety, which is further linked to a 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl fragment. This particular arrangement of heterocyclic rings creates a system with potential for diverse interactions with biological receptors. The 3-chlorophenyl substituent is known to influence the electronic properties of the molecule, while the pyrazolo[1,5-a]pyrazin-5-yl ring system introduces a rigid scaffold that can be critical for achieving high specificity in binding assays.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring fused heterocyclic systems. The pyrazolo[1,5-a]pyrazin core is particularly noteworthy due to its presence in several bioactive natural products and synthetic drugs. Researchers have been investigating its derivatives for their potential applications in treating various diseases, including cancer and inflammatory disorders. The compound in question (3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one) represents an important derivative that warrants further exploration.
One of the most compelling aspects of this molecule is its structural similarity to known pharmacophores that exhibit significant therapeutic effects. The combination of the 3-chlorophenyl group and the pyrazolo[1,5-a]pyrazin scaffold suggests that it may possess properties such as receptor binding affinity and metabolic stability that are desirable in drug candidates. Additionally, the presence of multiple nitrogen atoms provides numerous sites for hydrogen bonding and other non-covalent interactions with biological targets.
Recent studies have begun to uncover the potential biological activities of this class of compounds. For instance, derivatives of the pyrazolo[1,5-a]pyrazin scaffold have been reported to exhibit inhibitory effects on certain enzymes and receptors implicated in disease processes. While specific data on 3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one is still emerging, its structural features suggest that it may share similar properties with these reported derivatives.
The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the pyrazolo[1,5-a]pyrazin ring system followed by its functionalization with the propanone moiety and subsequent attachment to the 3-chlorophenyl group. Advanced synthetic techniques such as transition-metal catalysis and palladium-mediated cross-coupling reactions have been employed to achieve these transformations efficiently.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. These studies often involve docking simulations to predict how the molecule might bind to receptors or enzymes. The results can provide valuable insights into its pharmacological profile and guide further experimental investigations.
The chemical properties of 3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one also make it an interesting candidate for further derivatization. By modifying substituents on the 3-chlorophenyl group or introducing additional functional groups into the pyrazolo[1,5-a]pyrazin ring system, researchers can explore new chemical space and potentially uncover novel bioactivities. Such modifications are often guided by structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.
In conclusion,3-(3-chlorophenyl)-1-{4H,5H,6H ,7 H - py razo lo [ 1 , 5 - a ] py ra zin - 5 - yl } pro pan - 1 - o ne ( C A S N o . 2 0 34 400 - 93 - 4 ) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and similarity to known bioactive molecules make it an attractive candidate for further investigation into its biological activities and therapeutic applications. As research in heterocyclic chemistry continues to advance,this compound is likely to play an important role in discovering new treatments for various diseases.
2034400-93-4 (3-(3-chlorophenyl)-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)